Cas no 5744-59-2 (1,5-Dimethyl-1H-pyrazole-3-carboxylic acid)

1,5-Dimethyl-1H-pyrazole-3-carboxylic acid is a heterocyclic carboxylic acid derivative with a pyrazole core structure. This compound is characterized by its two methyl substituents at the 1- and 5-positions and a carboxylic acid functional group at the 3-position, which enhances its reactivity and utility in organic synthesis. It serves as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and coordination chemistry due to its ability to act as a ligand or undergo further functionalization. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined structure and purity make it suitable for precise synthetic applications, including the development of bioactive molecules and metal-organic frameworks.
1,5-Dimethyl-1H-pyrazole-3-carboxylic acid structure
5744-59-2 structure
Product Name:1,5-Dimethyl-1H-pyrazole-3-carboxylic acid
CAS No:5744-59-2
MF:C6H8N2O2
MW:140.139921188354
MDL:MFCD00085040
CID:46146
PubChem ID:329763919
Update Time:2025-10-17

1,5-Dimethyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,5-Dimethyl-1H-pyrazole-3-carboxylic acid
    • 1,5-DIMETHYL-1H-PYRAZOLE-3-CARBOXYLIC
    • 1,5-DIMETHYLPYRAZOLE-3-CARBOXYLIC ACID
    • 5744-59-2
    • A831443
    • SY004171
    • CS-W004978
    • Pyrazole-3-carboxylic acid, 1,5-dimethyl-
    • AM807073
    • 1,5-dimethylpyrazole-3-carboxylic acid;1,5-Dimethyl-1H-pyrazole-3-carboxylic acid
    • PS-3235
    • BB 0253249
    • J-504021
    • MFCD00085040
    • SCHEMBL222289
    • HY-W004978
    • 1,5-Dimethyl-1H-pyrazole-3-carboxylic acid #
    • F2169-0647
    • D5759
    • AB03175
    • 1,5-Dimethyl-1H-pyrazole-3-carboxylic acid, 97%
    • FT-0606968
    • 1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-
    • 1,5-Dimethyl-3-pyrazolecarboxylic acid
    • InChI=1/C6H8N2O2/c1-4-3-5(6(9)10)7-8(4)2/h3H,1-2H3,(H,9,10
    • AKOS000266514
    • DS-2716
    • 1,5-DIMETHYL-1H-PYRAZOLE-3-CARBOXYLICACID
    • EN300-51370
    • DTXSID40343145
    • 3-Pyrazolecarboxylic acid, 1,5-dimethyl-
    • 3-carboxy-1,5-dimethylpyrazole
    • ALBB-006145
    • STK260849
    • MDL： MFCD00085040
    • Inchi： 1S/C6H8N2O2/c1-4-3-5(6(9)10)7-8(4)2/h3H,1-2H3,(H,9,10)
    • InChI Key： PXRXGHUTKHXUGF-UHFFFAOYSA-N
    • SMILES： OC(C1C=C(C)N(C)N=1)=O

Computed Properties

  • Exact Mass: 140.05900
  • Monoisotopic Mass: 140.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.5
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.28
  • Melting Point: 170-176 °C
  • Boiling Point: 302.4℃ at 760 mmHg
  • Flash Point: 136.7℃
  • Refractive Index: 1.575
  • PSA: 55.12000
  • LogP: 0.42670

1,5-Dimethyl-1H-pyrazole-3-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S37/39
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT
  • Storage Condition：2-8°C

1,5-Dimethyl-1H-pyrazole-3-carboxylic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,5-Dimethyl-1H-pyrazole-3-carboxylic acid Pricemore >>

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